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This guide provides a comprehensive overview of the taxonomic classification of fungi
belonging to the genus Exserohilum. It is intended for researchers, scientists, and drug
development professionals, offering detailed methodologies and comparative data essential for
accurate identification and research.

Introduction and Taxonomic Hierarchy

Exserohilum is a genus of dematiaceous (darkly pigmented) flamentous fungi, first
circumscribed by Leonard & Suggs in 1974.[1][2] These fungi are cosmopolitan, commonly
found in soil and on plant material, particularly grasses.[1][3] While many species are plant
pathogens, some are clinically significant, causing a range of human infections known as
phaeohyphomycosis.[1][3] The sexual reproductive stage (teleomorph) of Exserohilum species
is classified under the genus Setosphaeria.[1][2][3]

The formal taxonomic classification of Exserohilum is as follows:
e Kingdom: Fungi[1][2]

e Phylum: Ascomycota[1][3][4]
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Class: Dothideomycetes|[2][4]

Order: Pleosporales[1][2][4]

Family: Pleosporaceae[1][3][4]

Genus:Exserohilum[1][2]

Morphological Identification

Identification of Exserohilum species relies on a combination of macroscopic colony features
and microscopic characteristics of the conidia and conidiophores.

On standard media like Potato Dextrose Agar (PDA), Exserohilum species exhibit rapid growth,
producing woolly to cottony colonies.[1][5] The colonies are initially pale or grayish and quickly
mature to dark gray, olivaceous black, or brownish-black, with a characteristic black reverse.[1]

[5]16]

Microscopic examination reveals septate, brown hyphae.[1] The key distinguishing features are
related to the asexual reproductive structures:

» Conidiophores: These are structures that bear conidia. They can be up to 200 um long, are
septate, unbranched, and often bent at sharp angles (geniculate), becoming paler near the
apex.[1][3]

o Conidia: These are the asexual spores. They are typically brown, ellipsoidal to fusiform, and
can be straight or distinctly curved.[1][6] A critical diagnostic feature for the genus is the
strongly protruding, truncate hilum—a scar left at the base of the conidium after detachment
from the conidiophore.[1][2][3][6] The septum directly above the hilum is often thickened and
dark.[3][6] Conidia are multi-septate (distoseptate), with the number of septa varying
between species.[1][3]

The primary morphological trait that differentiates Exserohilum from the closely related genera
Bipolaris and Drechslera is the nature of the hilum.[6]
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Diagram 1: Differentiation of Exserohilum from related genera based on hilum morphology.

Comparative Morphological Data

The dimensions and septation of conidia are crucial for species-level identification. The table
below summarizes these quantitative characteristics for several key Exserohilum species.
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Conidia
. Dimensions Number of Septa Key Distinguishing
Species . . .
(Length x Width in (Distosepta) Features
Hm)
Long, straight or
slightly curved conidia
with dark bands at
E. rostratum 20-90 x 9 - 22[7][8] 4 -9[7]

both ends and a
prominent basal

septum.[7]

Often considered a
variant of E.
rostratum.[5][9]

E. longirostratum 60 - 475 x 12 - 26[5] 13 - 21[5] Conidia narrow
gradually towards the

apex into a long beak.

[5]

Warty projections on
outer walls; lacks dark
bands at the ends.[7]
E. mcginnisii 44 - 76 x 11 - 18[7] 4 - 8[7] Recent studies
suggestitis a
synonym of E.

rostratum.[6][9]

Causes Northern Corn

Leaf Blight.[3][11]
) 52 - 144 x (not o
E. turcicum 2-12[10] Conidia are elongated

specified)[10
p )[10] and spindle-shaped.

[10]

Fusiform to obclavate-
E. persianum 97 -132x13-19[12] 5-11[12] fusoid conidia, pale to
dark brown.[12]
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Note: Recent multi-locus phylogenetic studies have revealed that E. longirostratum and E.
mcginnisii are conspecific with E. rostratum.[6][9]

Molecular Identification and Phylogenetics

While morphology provides the foundation for identification, molecular analysis is essential for
accurate species delimitation and phylogenetic placement.[11][12] Multi-locus sequence
analysis (MLSA) is highly recommended over single-gene analysis.[9][11]

Several gene regions are routinely used for the phylogenetic analysis of Exserohilum:
¢ Internal Transcribed Spacer (ITS) region: The primary fungal DNA barcode.[6][9][13]

o Glyceraldehyde-3-phosphate dehydrogenase (GPDH/GAPDH): A protein-coding gene
providing good species resolution.[9][12][13]

o Translation elongation factor 1-alpha (tefl-a): Another widely used protein-coding marker.[9]
[12][13]

o Other markers: Actin (act), RNA polymerase Il second largest subunit (rpb2), and beta-
tubulin (tub2) are also used in comprehensive phylogenetic studies to resolve species
boundaries.[9][11]

Experimental Protocols

This section details the standard protocols for the morphological and molecular
characterization of Exserohilum.

« Isolation: Isolate the fungus from infected plant tissue or clinical samples by plating small
sections onto Potato Dextrose Agar (PDA), often amended with antibiotics to suppress
bacterial growth.

o Culturing: Incubate plates at 25°C for 7-14 days.[12] Colony morphology, color, and growth
rate should be recorded.[12]

e Microscopic Examination (Slide Culture):
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o Cut a small block of sterile PDA and place it on a sterile microscope slide in a moist
chamber (e.g., a petri dish with sterile, moist filter paper).

o Inoculate the four sides of the agar block with a small amount of mycelium from the pure
culture.

o Place a sterile coverslip on top of the agar block.
o Incubate at 25°C until sufficient growth and sporulation are observed.

o Carefully remove the coverslip and mount it on a new slide with a drop of lactophenol
cotton blue. Mount the agar block on a separate slide.

o Observe under a light microscope, noting the characteristics of conidiophores and conidia.
Measure at least 50 conidia to determine the size range.
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4 Laboratory Protocol A

1. Pure Fungal Culture
(on PDA)

2. Genomic DNA Extraction

3. PCR Amplification
(ITS, GPDH, tefl-qa, etc.)

4. Gel Electrophoresis
(Verify Amplicon)

5. PCR Product Purification
& Sanger Sequencing

6. Sequence Assembly
& BLASTn Analysis (NCBI)

7. Multiple Sequence Alignment
(e.g., MAFFT)

8. Phylogenetic Tree Construction
(ML, Bayesian)

9. Species Identification

Click to download full resolution via product page

Diagram 2: Standard workflow for molecular identification of Exserohilum species.
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e Genomic DNA Extraction:

o

Scrape mycelium from a 7-14 day old PDA culture.

[¢]

Disrupt the fungal cells using mechanical (e.g., bead beating) or enzymatic methods.

[¢]

Use a commercial fungal DNA extraction kit or a standard CTAB protocol for lysis, protein
removal, and DNA precipitation with isopropanol.

[¢]

Wash the DNA pellet with 70% ethanol, air-dry, and resuspend in sterile water or TE buffer.
e PCR Amplification:

o Prepare a PCR master mix in a total volume of 25-50 pL. A typical reaction contains: 1X
PCR Buffer, 1.5 mM MgClz, 0.2-0.5 mM of each dNTP, 0.4 uM of each forward and
reverse primer, 1 U of Tag DNA polymerase, and 1-10 ng of template DNA.[14]

o Common Primer Pairs:

= ITS: ITS5 (5-GGAAGTAAAAGTCGTAACAAGG-3) / ITS4 (5'-
TCCTCCGCTTATTGATATGC-3")[13][14]

» GPDH: GPD1 (5-CAACGGCTTCGGTCGCATTG-3") / GPD2 (5
GCCAAGCAGTTGGTTGTGC-3")[13]

» tefl-a: EF1-983F (5'-GCYCCYGGHCAYCGTGAYTTYAT-3') / EF1-2218R (5'-
ATGACACCRACRGCRACRGTYTG-3)[13]

o Thermocycler Conditions (Example):[14]
= Initial Denaturation: 95°C for 4 minutes
» 35 Cycles:
» Denaturation: 94°C for 1 minute

» Annealing: 54-58°C for 1 minute (optimize for primer pair)
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» Extension: 72°C for 1 minute
= Final Extension: 72°C for 5 minutes

o Verify the presence of a single PCR product of the expected size using agarose gel
electrophoresis.

e Sequencing and Phylogenetic Analysis:

o

Purify the PCR product using a commercial kit to remove primers and dNTPs.

o Send the purified product for bidirectional Sanger sequencing using the same primers as
for amplification.

o Assemble and edit the resulting sequences to obtain a consensus sequence for each
gene region.

o Use the BLASTn tool against the NCBI GenBank database for a preliminary identification.
[12]

o For phylogenetic analysis, retrieve reference sequences of related species from GenBank.
o Create a multiple sequence alignment using software like MAFFT or ClustalW.

o Construct a phylogenetic tree using methods such as Maximum Likelihood (ML) or
Bayesian Inference (BI) to determine the evolutionary relationship of the isolate.[13]

Conclusion

The accurate taxonomic classification of Exserohilum species is a multi-faceted process that
integrates classical morphological techniques with robust multi-locus molecular data. While
microscopic features, particularly the exserted hilum, are foundational for genus-level
identification, DNA sequencing of multiple conserved gene regions is now the standard for
precise species delimitation. The protocols and comparative data provided in this guide offer a
framework for researchers to reliably identify and classify these important plant and human
pathogens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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